[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]methanamine dihydrochloride
Overview
Description
[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]methanamine dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Properties and Synthesis Methods
Chemical Inhibitors of Cytochrome P450 Isoforms Research indicates that pyrazoline derivatives, such as "[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]methanamine dihydrochloride", are potent and selective chemical inhibitors of the major human hepatic Cytochrome P450 (CYP) isoforms. These inhibitors are crucial for understanding drug-drug interactions and for the development of safer pharmaceuticals (Khojasteh et al., 2011).
Synthesis and Chemistry of Hexasubstituted Pyrazolines The compound's structural framework has been utilized in the synthesis of hexasubstituted pyrazolines, highlighting its role in creating compounds with potential as oxygen-atom transfer reagents and facilitating the synthesis of unique cyclopropane derivatives (Baumstark et al., 2013).
Potential Therapeutic Applications
Synthesis of Heterocycles The scaffold has been employed as a building block for synthesizing heterocyclic compounds, demonstrating its versatility and significance in the development of new therapeutic agents. This includes the synthesis of pyrazolo-imidazoles, thiazoles, and various dyes, showcasing the compound's utility in creating pharmacologically active heterocycles (Gomaa & Ali, 2020).
Bioevaluation and Anticancer Activity Pyrazoline derivatives have been synthesized and evaluated for a range of biological activities, including antimicrobial, antifungal, antiviral, and antioxidant properties. This research underlines the potential of "this compound" derivatives for agrochemical and pharmaceutical applications, particularly in the development of new anticancer agents (Sheetal et al., 2018).
Properties
IUPAC Name |
[1-(cyclopropylmethyl)pyrazol-4-yl]methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c9-3-8-4-10-11(6-8)5-7-1-2-7;;/h4,6-7H,1-3,5,9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUKBBLXFYOLXQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=C(C=N2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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